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Compound of Interest

Compound Name:
Methyl 3-oxothiomorpholine-2-

carboxylate

CAS No.: 1795304-62-9

Cat. No.: B1373206

Get Quote

Chemical Identification & Hazard Profile
Before disposal, verify the material against the following chemical class profile. This compound

is a sulfur-containing heterocyclic ester.
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Parameter Technical Detail

Chemical Name Methyl 3-oxothiomorpholine-2-carboxylate

Chemical Class
Thiomorpholine derivative / Beta-keto ester /

Lactam

Physical State Solid (Crystalline powder)

Likely CAS Proxy

Note: Specific CAS may vary by synthesis

batch.[1] Closest structural analog for safety

data is Methyl 5-oxothiomorpholine-3-

carboxylate (CAS 14226-95-0).

Primary Hazards

Irritant (Skin/Eye/Respiratory).[2][3] Emits toxic

fumes (SOx, NOx) upon combustion. Potential

sensitizer.[4]

Waste Code (RCRA)
Not P-listed or U-listed. Classify as Non-

Halogenated Organic Waste (Sulfur-Bearing).

Core Directive: Disposal Workflow
Do not dispose of this compound down the drain. The presence of sulfur and the heterocyclic

nitrogen requires thermal destruction with flue gas scrubbing.

Step-by-Step Disposal Protocol
Segregation:

Isolate from oxidizers (e.g., permanganates, nitrates) to prevent exothermic reactions.

Do not mix with halogenated solvents (DCM, Chloroform) unless your facility explicitly

combines these streams (halogenated waste incineration is more expensive).

Best Practice: Segregate into a container marked "Solid Organic Waste - Sulfur

Containing".

Container Selection:
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Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a double-lined fiber

drum.

Solutions: If dissolved in solvent (e.g., DMSO, Methanol), use a chemically resistant glass

or HDPE bottle with a vented cap if over-pressurization is a risk (unlikely for this stable

ester).

Labeling (Critical):

Label must read: "HAZARDOUS WASTE".

List contents: "Methyl 3-oxothiomorpholine-2-carboxylate".

Hazard Checkboxes: [x] Toxic [x] Irritant.

Note: Explicitly write "Contains Sulfur" on the tag. This alerts the disposal facility to use an

incinerator equipped with a scrubber to neutralize Sulfur Dioxide (SO₂) emissions.

Final Disposal Method:

High-Temperature Incineration: The only approved method for complete destruction of the

thiomorpholine ring.

Facility Requirement: Must be sent to a TSDF (Treatment, Storage, and Disposal Facility)

permitted for sulfur-bearing organics.

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision process for segregating this specific compound to

ensure safety and compliance.
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Waste: Methyl 3-oxothiomorpholine-2-carboxylate

Is the waste Solid or Liquid?

Solid (Powder/Crystals)

Liquid (Solution)

Stream C: Solid Hazardous Waste
(Tag: Sulfur-Containing)

Direct Pack Does solvent contain Halogens?
(e.g., DCM, Chloroform)

Stream A: Non-Halogenated Organic
(High BTU)

No (e.g., MeOH, DMSO)

Stream B: Halogenated Organic

Yes

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Proper segregation minimizes disposal costs and

prevents regulatory fines.

Spill Management & Emergency Response
In the event of a spill in the laboratory, follow this self-validating protocol to minimize exposure.
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Scenario Action Protocol

Minor Spill (< 5g)

1. PPE: Wear nitrile gloves, lab coat, and safety

goggles.2. Contain: Cover with dry paper towels

or absorbent pads.3. Clean: Wipe area with

Isopropanol or Ethanol (compound is likely

soluble in polar organics).4. Dispose: Place all

wipes in the Solid Hazardous Waste container.

Major Spill (> 5g)

1. Evacuate: Clear the immediate area.2.

Ventilate: Open fume hoods; ensure airflow.3.

Adsorb: Use a commercial spill kit (vermiculite

or clay-based). Do not use water initially

(spreads the material).4.[5] Decontaminate:

Scrub surface with mild detergent and water

after bulk removal.

Scientific Rationale (The "Why")
Thermal Stability: The thiomorpholine ring is stable. Simple chemical neutralization

(acid/base) is ineffective for destruction and may generate toxic byproducts (e.g., hydrolysis

of the ester can release methanol and the free acid, which may decarboxylate). Incineration

guarantees ring opening and mineralization.

Sulfur Content: Burning sulfur compounds releases Sulfur Dioxide (SO₂), a regulated air

pollutant. By flagging "Contains Sulfur," you ensure the waste is routed to a facility with Flue

Gas Desulfurization (FGD) scrubbers, preventing acid rain precursors.

Ester Functionality: The methyl ester moiety makes the compound lipophilic. It will not

degrade rapidly in water treatment plants, posing a risk of bioaccumulation if drain-disposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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